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Introduction Apoptosis Inducer 31, also known as Apogossypolone (ApoG2), is a potent

derivative of gossypol that functions as a small molecule inhibitor of the B-cell lymphoma 2

(Bcl-2) family of anti-apoptotic proteins.[1][2][3] It has demonstrated significant anti-tumor

activity in a variety of cancer cell lines by inducing programmed cell death, or apoptosis.[2][3][4]

These notes provide a summary of effective concentrations, protocols for inducing and

measuring apoptosis, and the underlying mechanism of action for ApoG2.

Mechanism of Action ApoG2 primarily induces apoptosis through the intrinsic or mitochondrial

pathway.[4] It binds to and inhibits anti-apoptotic Bcl-2 family proteins, such as Bcl-2 and Mcl-1.

[1][4] This action disrupts the sequestration of pro-apoptotic proteins like Bax, leading to their

activation.[1][4] Activated Bax promotes mitochondrial outer membrane permeabilization

(MOMP), resulting in the release of cytochrome c into the cytoplasm.[1][3][4] Cytoplasmic

cytochrome c, along with Apaf-1 and procaspase-9, assembles into a complex called the

apoptosome, which activates caspase-9.[5][6][7] Initiator caspase-9 then cleaves and activates

executioner caspases, such as caspase-3 and caspase-7, which orchestrate the dismantling of

the cell by cleaving key cellular substrates like PARP, ultimately leading to apoptosis.[4][5][7][8]

In some cellular contexts, ApoG2-induced apoptosis is also associated with the generation of

reactive oxygen species (ROS) and endoplasmic reticulum (ER) stress.[1][2][3]
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Mechanism of Action for Apoptosis Inducer 31 (ApoG2)
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General Experimental Workflow for Apoptosis Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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